Cas no 2034543-80-9 (1-(5-methyl-1,2-oxazole-3-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)sulfonyl-1,4-diazepane)

1-(5-Methyl-1,2-oxazole-3-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)sulfonyl-1,4-diazepane is a heterocyclic compound featuring a diazepane core functionalized with a 5-methyl-1,2-oxazole-3-carbonyl group and a 1-methyl-1H-pyrazol-4-ylsulfonyl moiety. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for targeting biologically relevant pathways. The sulfonyl and carbonyl linkages enhance stability and binding affinity, while the diazepane ring provides conformational flexibility. Its well-defined synthetic route allows for precise modifications, making it a promising intermediate for drug discovery. The compound’s distinct structural features may facilitate interactions with enzymes or receptors, supporting its exploration in therapeutic applications.
1-(5-methyl-1,2-oxazole-3-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)sulfonyl-1,4-diazepane structure
2034543-80-9 structure
Product Name:1-(5-methyl-1,2-oxazole-3-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)sulfonyl-1,4-diazepane
CAS No:2034543-80-9
MF:C14H19N5O4S
MW:353.39676117897
CID:5353794
Update Time:2025-08-04

1-(5-methyl-1,2-oxazole-3-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)sulfonyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

    • (4-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(5-methylisoxazol-3-yl)methanone
    • (5-methyl-1,2-oxazol-3-yl)-[4-(1-methylpyrazol-4-yl)sulfonyl-1,4-diazepan-1-yl]methanone
    • 1-(5-methyl-1,2-oxazole-3-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)sulfonyl-1,4-diazepane
    • Inchi: 1S/C14H19N5O4S/c1-11-8-13(16-23-11)14(20)18-4-3-5-19(7-6-18)24(21,22)12-9-15-17(2)10-12/h8-10H,3-7H2,1-2H3
    • InChI Key: RPYDHBISHWFNRZ-UHFFFAOYSA-N
    • SMILES: S(C1C=NN(C)C=1)(N1CCN(C(C2C=C(C)ON=2)=O)CCC1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 566
  • XLogP3: -0.2
  • Topological Polar Surface Area: 110

1-(5-methyl-1,2-oxazole-3-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)sulfonyl-1,4-diazepane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6512-7012-2μmol
1-(5-methyl-1,2-oxazole-3-carbonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane
2034543-80-9
2μmol
$57.0 2023-09-08
Life Chemicals
F6512-7012-5μmol
1-(5-methyl-1,2-oxazole-3-carbonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane
2034543-80-9
5μmol
$63.0 2023-09-08
Life Chemicals
F6512-7012-10μmol
1-(5-methyl-1,2-oxazole-3-carbonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane
2034543-80-9
10μmol
$69.0 2023-09-08
Life Chemicals
F6512-7012-20μmol
1-(5-methyl-1,2-oxazole-3-carbonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane
2034543-80-9
20μmol
$79.0 2023-09-08
Life Chemicals
F6512-7012-1mg
1-(5-methyl-1,2-oxazole-3-carbonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane
2034543-80-9
1mg
$54.0 2023-09-08
Life Chemicals
F6512-7012-2mg
1-(5-methyl-1,2-oxazole-3-carbonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane
2034543-80-9
2mg
$59.0 2023-09-08
Life Chemicals
F6512-7012-3mg
1-(5-methyl-1,2-oxazole-3-carbonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane
2034543-80-9
3mg
$63.0 2023-09-08
Life Chemicals
F6512-7012-4mg
1-(5-methyl-1,2-oxazole-3-carbonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane
2034543-80-9
4mg
$66.0 2023-09-08
Life Chemicals
F6512-7012-5mg
1-(5-methyl-1,2-oxazole-3-carbonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane
2034543-80-9
5mg
$69.0 2023-09-08
Life Chemicals
F6512-7012-10mg
1-(5-methyl-1,2-oxazole-3-carbonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane
2034543-80-9
10mg
$79.0 2023-09-08

Additional information on 1-(5-methyl-1,2-oxazole-3-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)sulfonyl-1,4-diazepane

Research Brief on 1-(5-methyl-1,2-oxazole-3-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)sulfonyl-1,4-diazepane (CAS: 2034543-80-9)

The compound 1-(5-methyl-1,2-oxazole-3-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)sulfonyl-1,4-diazepane (CAS: 2034543-80-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and pharmacological properties.

Recent studies have highlighted the role of this compound as a potent modulator of specific biological targets, particularly in the context of inflammatory and oncological pathways. The unique structural features of the molecule, including the 1,4-diazepane core and the sulfonylpyrazole moiety, contribute to its high binding affinity and selectivity. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its interaction with target proteins, providing valuable insights for further optimization.

In preclinical models, 1-(5-methyl-1,2-oxazole-3-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)sulfonyl-1,4-diazepane has demonstrated promising efficacy in reducing tumor growth and inflammation. Notably, its pharmacokinetic profile, including bioavailability and metabolic stability, has been characterized in recent pharmacokinetic studies, suggesting its potential for oral administration. However, challenges related to off-target effects and toxicity profiles remain to be addressed in future research.

Ongoing clinical trials are exploring the therapeutic potential of this compound in various disease models, with preliminary results indicating a favorable safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the translation of these findings into clinical applications. The compound's versatility also opens avenues for structural modifications to enhance its therapeutic index.

In conclusion, 1-(5-methyl-1,2-oxazole-3-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)sulfonyl-1,4-diazepane represents a promising candidate for drug development. Further research is warranted to fully exploit its pharmacological potential and address existing limitations. This brief underscores the importance of continued investment in the exploration of novel chemical entities like this one to advance the field of medicinal chemistry.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm